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Compound of Interest

Compound Name: Sodium camphorsulfonate

Cat. No.: B146221 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of sodium camphorsulfonate, a

compound with significant applications in the pharmaceutical industry. It details the chemical

identity, including CAS numbers and synonyms for its racemic and enantiomeric forms, and

presents its physicochemical properties in a structured format. The guide outlines the synthesis

and purification processes with cited experimental parameters. Furthermore, it delves into the

pharmacological effects of sodium camphorsulfonate as a cardiotonic and respiratory

stimulant, elucidating its mechanism of action through signaling pathway diagrams. Detailed

experimental protocols for the analysis of sodium camphorsulfonate using High-Performance

Liquid Chromatography (HPLC) are also provided. This document is intended to be a valuable

resource for researchers and professionals involved in drug discovery and development.

Chemical Identity and Synonyms
Sodium camphorsulfonate is the sodium salt of camphorsulfonic acid. It exists as a racemic

mixture and as individual enantiomers, each identified by a unique CAS number.
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Form CAS Number Synonyms

Racemic ((±)-Sodium 10-

camphorsulfonate)
34850-66-3

(±)-10-Camphorsulfonic acid

sodium salt, Sodium (±)-10-

camphorsulfonate, DL-10-

Camphorsulfonic acid sodium

salt

(+)-Enantiomer ((1S,4R)-

Sodium 10-camphorsulfonate)
21791-94-6

Sodium (+)-10-

camphorsulfonate, (1S,4R)-2-

Oxobornane-10-sulfonic acid

sodium salt, D-

Camphorsulfonic acid sodium

salt, Sodium camsylate[1][2]

(-)-Enantiomer ((1R,4S)-

Sodium 10-camphorsulfonate)
Not explicitly found

L(-)-10-Camphorsulfonic acid

sodium salt

Physicochemical Properties
A summary of the key physicochemical properties of sodium camphorsulfonate is presented

below.

Property Value Reference

Molecular Formula C₁₀H₁₅NaO₄S [3]

Molecular Weight 254.28 g/mol [1]

Appearance
White to off-white crystalline

powder
[4]

Melting Point 215-220 °C [3]

286-288 °C (for racemic form) [5]

Solubility Highly soluble in water [3]

Density Approximately 1.5 g/cm³ [3]

Odor Typical camphor-like odor [3]
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Synthesis and Manufacturing
The synthesis of sodium camphorsulfonate is typically a two-step process involving the

sulfonation of camphor followed by neutralization.[3]

Experimental Protocol: Synthesis of Camphorsulfonic
Acid
This protocol is adapted from a standard procedure for the synthesis of D,L-10-

camphorsulfonic acid.[6]

Materials:

Concentrated sulfuric acid (6 moles)

Acetic anhydride (12 moles)

D,L-camphor (6 moles), coarsely powdered

Ice-salt mixture

Anhydrous ether

Procedure:

In a 3-liter, three-necked, round-bottomed flask equipped with a powerful stirrer, a dropping

funnel, and a thermometer, place 588 g (366 ml, 6 moles) of concentrated sulfuric acid.

Cool the flask in an ice-salt mixture and start the stirrer.

Add 1216 g (1170 ml, 12 moles) of acetic anhydride at a rate that maintains the temperature

below 20°C.

Remove the dropping funnel and add 912 g (6 moles) of coarsely powdered D,L-camphor.

The addition should be slow initially and may take 1-1.5 hours.

Close the flask and continue stirring until the camphor is dissolved.
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Stop stirring and let the mixture stand for 36 hours, allowing the ice bath to melt.

Collect the precipitated camphorsulfonic acid on a suction filter and wash with anhydrous

ether.

Dry the product in a vacuum desiccator at room temperature. The expected yield is 530–580

g (38–42%) of nearly white crystalline product.

Experimental Protocol: Neutralization to Sodium
Camphorsulfonate
This protocol is based on general neutralization procedures.[3][7]

Materials:

Camphorsulfonic acid (1 mole)

Deionized water

Sodium bicarbonate

Activated carbon

Procedure:

Dissolve camphorsulfonic acid in deionized water (a common weight ratio is 1:0.8).[7]

Slowly add sodium bicarbonate with stirring until the pH of the solution reaches 7.0.

Add activated carbon (approximately 0.01 times the weight of the acid) to decolorize the

solution.[7]

Filter the solution while hot to remove the activated carbon.

The filtrate can then be concentrated and cooled to induce crystallization of sodium
camphorsulfonate, or it can be spray-dried to obtain the final product.[7]
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Camphor

Sulfonation

Sulfuric Acid + Acetic Anhydride

Camphorsulfonic Acid

Neutralization

Sodium Bicarbonate

Sodium Camphorsulfonate

Sodium Camphorsulfonate

Calcium Ion Channels
in Cardiac Myocytes

Modulates

Increased Ca²⁺ Influx

Increased Intracellular
Ca²⁺ Concentration

Enhanced Myocardial
Contraction

Improved Cardiac Output
 

Sodium Camphorsulfonate

Central Nervous System

Respiratory Center
in Medulla Oblongata

Acts on

Stimulation of
Respiratory Drive

Increased Rate and Depth
of Respiration

Sample Preparation
(Dissolve & Filter) HPLC Injection Chiral Column

(e.g., Chiralcel OD-H) Enantiomeric Separation UV Detection
(~285 nm)

Data Analysis
(Peak Integration, ee% Calculation)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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